Cas no 91673-13-1 (Ethanaminium,2-amino-N-(2-aminoethyl)-N-(2-hydroxyethyl)-N-methyl-, N,N'-bis(hydrogenatedtallow acyl) derivs., chlorides)

• Product Name: Ethanaminium,2-amino-N-(2-aminoethyl)-N-(2-hydroxyethyl)-N-methyl-, N,N'-bis(hydrogenatedtallow acyl) derivs., chlorides
• CAS No: 91673-13-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 805697
• PubChem ID: 24229498
• Update Time: 2025-04-19

Ethanaminium,2-amino-N-(2-aminoethyl)-N-(2-hydroxyethyl)-N-methyl-, N,N'-bis(hydrogenatedtallow acyl) derivs., chlorides Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-amino-N-(2-aminoethyl)-N-(2-hydroxyethyl)-N-methyl-, N,N'-bis(hydrogenatedtallow acyl) derivs., chlorides
• 3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)BENZYL ALCOHOL
• 91673-13-1
• FT-0731527
• BENZENEMETHANOL,3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)-
• (3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenyl)methanol
• MS-22370
• AKOS006345493
• MFCD09817471
• DTXSID40919602
• CS-0362862
• [3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenyl]methanol
• 916766-84-2
• SCHEMBL22469950

• Inchi： 1S/C10H10N2O2/c1-7-11-10(14-12-7)9-4-2-3-8(5-9)6-13/h2-5,13H,6H2,1H3
• InChI Key： ZBIYTANHMLGZFB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(CO)=C2)=NC(C)=N1

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.2Ų